9-oxa-1,4-diazaspiro[5.5]undecan-2-one

• CAS No.: 2624126-01-6
• Molecular Formula: C8H14N2O2
• Molecular Weight: 170.2

Description

9-oxa-1,4-diazaspiro[55]undecan-2-one is a heterocyclic compound characterized by a spirocyclic structure that includes an oxygen atom and two nitrogen atoms within its ring system

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 9-oxa-1,4-diazaspiro[5.5]undecan-2-one typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of a dihydroxy compound with a diamine in the presence of a dehydrating agent. The reaction is usually carried out in an inert atmosphere to prevent oxidation and at elevated temperatures to facilitate ring closure.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent quality. Solvent recovery and recycling are also important considerations in industrial settings to minimize waste and reduce costs.

Chemical Reactions Analysis

Types of Reactions

9-oxa-1,4-diazaspiro[5.5]undecan-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially leading to different structural forms.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide. These reactions are typically carried out in acidic or basic media.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used, often in anhydrous solvents.

Substitution: Nucleophilic substitution reactions may involve reagents like alkyl halides or acyl chlorides, usually in the presence of a base to facilitate the reaction.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated or ketone derivatives, while substitution reactions can introduce a wide range of functional groups, leading to diverse derivatives of the original compound.

Scientific Research Applications

Chemistry

In chemistry, 9-oxa-1,4-diazaspiro[5.5]undecan-2-one is used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in the development of new materials and catalysts.

Biology

In biological research, this compound is studied for its potential interactions with biological macromolecules. Its ability to form stable complexes with proteins and nucleic acids makes it a candidate for drug design and development.

Medicine

In medicine, this compound derivatives are explored for their pharmacological properties. These compounds may exhibit activity against various diseases, including infections and cancer, due to their ability to interact with specific biological targets.

Industry

In industry, this compound is used in the development of new materials with specific properties, such as enhanced stability or reactivity. It may also be used in the production of specialty chemicals and advanced polymers.

Mechanism of Action

The mechanism of action of 9-oxa-1,4-diazaspiro[5.5]undecan-2-one involves its interaction with molecular targets such as enzymes or receptors. The compound can bind to these targets, altering their activity and leading to various biological effects. The specific pathways involved depend on the nature of the target and the context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• 9-oxa-2-azaspiro[5.5]undecan-5-one
• 4-aryl-1-oxa-4,9-diazaspiro[5.5]undecane

Uniqueness

Compared to similar compounds, 9-oxa-1,4-diazaspiro[5.5]undecan-2-one is unique due to its specific ring structure and the presence of both oxygen and nitrogen atoms within the ring. This structural feature imparts distinct chemical and physical properties, making it a versatile compound for various applications.

By understanding the synthesis, reactions, applications, and mechanisms of this compound, researchers can better utilize this compound in their work, leading to new discoveries and innovations.